Cas no 504414-06-6 (4-Fluoro-2-hydroxy-5-methylbenzaldehyde)
504414-06-6 structure
4-Fluoro-2-hydroxy-5-methylbenzaldehyde Properties
Names and Identifiers
-
- 4-Fluoro-2-hydroxy-5-methylbenzaldehyde
- Benzaldehyde, 4-fluoro-2-hydroxy-5-methyl-(9CI)
- 4-Fluoro-2-hydroxy-5-methyl-benzaldehyde
- EN300-1276400
- Z1216844711
- DTXSID90665389
- CS-0438393
- 504414-06-6
- AKOS016010812
- SCHEMBL5296637
- DB-023262
- +Expand
-
- MFCD18824465
- OFKAHFDRPJPNOH-UHFFFAOYSA-N
- InChI=1S/C8H7FO2/c1-5-2-6(4-10)8(11)3-7(5)9/h2-4,11H,1H3
- CC1=CC(=C(C=C1F)O)C=O
Computed Properties
- 154.04301
- 1
- 2
- 1
- 154.04300762g/mol
- 11
- 149
- 0
- 0
- 0
- 0
- 0
- 1
- 2
- 37.3Ų
Experimental Properties
- 37.3
- 226 ºC
- 91 ºC
- 1.284
4-Fluoro-2-hydroxy-5-methylbenzaldehyde Price
4-Fluoro-2-hydroxy-5-methylbenzaldehyde Related Literature
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Wenxia Pan,Gengtao Guo,Yuhang Zheng,Jianhong Zhu,Cheng Liu RSC Adv., 2021,11, 39399-39411
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Qing-Qing Xu,Xi-Yan Dong,Ren-Wu Huang,Bo Li,Shuang-Quan Zang Nanoscale, 2015,7, 1650-1654
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Kristof Seubert,Célia Fonseca Guerra,F. Matthias Bickelhaupt,Jens Müller Chem. Commun., 2011,47, 11041-11043
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Cristina Bran,Elias Saugar,Rafael P. del Real,Agustina Asenjo,Lucia Aballe,Michael Foerster,Manuel Vazquez,Oksana Chubykalo-Fesenko Nanoscale, 2021,13, 12587-12593
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Weiwei Sun,Yu Xie Nanoscale, 2018,10, 11962-11968
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7. First principles investigation on Na-ion storage in two-dimensional boron-rich B2N, B3N, and B5N†Xingyi Zhou,Fang Liu,Beibei Xiao,Lianli Wang Phys. Chem. Chem. Phys., 2023,25, 1123-1132
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Karoline E. Eckhart,Anne M. Arnold,Francesca A. Starvaggi Biomater. Sci., 2021,9, 2467-2479
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Pan Wang,Qin Ouyang,Wei Du Chem. Commun., 2016,52, 11104-11107
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Vandana Bhalla,Roopa,Manoj Kumar Dalton Trans., 2013,42, 13390-13396
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